Cas no 2228868-32-2 (5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol)

• Product Name: 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol
• CAS No: 2228868-32-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5993565
• PubChem ID: 165964680
• Update Time: 2025-05-21

5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol
• 5-{1-[(aminooxy)methyl]cyclopropyl}-2-methylphenol
• EN300-1798636
• 2228868-32-2

• Inchi： 1S/C11H15NO2/c1-8-2-3-9(6-10(8)13)11(4-5-11)7-14-12/h2-3,6,13H,4-5,7,12H2,1H3
• InChI Key： LWHNJLLNYGZUPW-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(C)=C(C=2)O)CC1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol

Recent Advances in the Study of 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol (CAS: 2228868-32-2)

The compound 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol (CAS: 2228868-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and aminooxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have demonstrated that 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol can effectively modulate the activity of certain enzymes involved in inflammatory and oxidative stress responses. This property makes it a candidate for the development of novel anti-inflammatory and antioxidant therapies. The compound's ability to form stable complexes with target proteins has been elucidated through X-ray crystallography and molecular docking studies.

In addition to its enzymatic inhibition properties, recent investigations have explored the pharmacokinetics and bioavailability of 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol. Studies in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These findings suggest that the compound could be further optimized for clinical applications. Researchers are currently investigating various derivatives to enhance its efficacy and reduce potential toxicity.

The synthesis of 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making large-scale production more feasible. These advancements are critical for the compound's transition from laboratory research to industrial-scale manufacturing. Additionally, green chemistry approaches have been employed to minimize environmental impact during synthesis.

Looking ahead, the potential applications of 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol extend beyond its current scope. Preliminary studies indicate its utility in targeted drug delivery systems and as a scaffold for the development of multifunctional therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice.

In conclusion, 5-{1-(aminooxy)methylcyclopropyl}-2-methylphenol (CAS: 2228868-32-2) represents a promising candidate for further research and development in the chemical biology and pharmaceutical fields. Its unique structural features and biological activities position it as a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. Continued exploration of its properties and applications will likely yield significant contributions to the advancement of medicine.